1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• CAS No.: 1240785-20-9
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 1-(4-methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C14H17N3O2/c1-10-2-4-11(5-3-10)17-13(19)16-12(18)14(17)6-8-15-9-7-14/h2-5,15H,6-9H2,1H3,(H,16,18,19)
• InChI Key: VBSDYBFMXORVLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)NC(=O)C23CCNCC3

Description

1-(4-Methylphenyl)-1,3,8-triazaspiro[45]decane-2,4-dione is a compound belonging to the class of spiro compounds, which are characterized by a unique spirocyclic structure

Preparation Methods

The synthesis of 1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves a multi-step process. One common method includes the following steps:

Starting Materials: The synthesis begins with 4-methylphenylamine and a suitable cyclic ketone.

Cyclization: The initial step involves the formation of a spirocyclic intermediate through a cyclization reaction.

Functionalization: The intermediate is then functionalized to introduce the triazaspiro moiety.

Final Product: The final step involves the purification of the compound to obtain this compound in high yield.

Chemical Reactions Analysis

1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl ring, using reagents like halogens or alkylating agents.

Scientific Research Applications

1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticonvulsant, antidiabetic, and anticancer agent.

Biology: It is used in biological studies to understand its interaction with various enzymes and receptors.

Industry: The compound is utilized in the synthesis of other complex molecules and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes and receptors involved in neurological and metabolic pathways.

Pathways: It modulates the activity of these targets, leading to therapeutic effects such as anticonvulsant and antidiabetic activities.

Comparison with Similar Compounds

1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione can be compared with other similar compounds:

1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione: This compound shares a similar spirocyclic structure but differs in its functional groups and biological activity.

1,8-Diazaspiro[4.5]decane-2,4-dione: Another related compound used as a pesticide, highlighting the versatility of the spirocyclic scaffold.